Cas no 1208080-98-1 (Ethyl 3-amino-5-[(trifluoromethyl)sulfanyl]benzoate)

• Product Name: Ethyl 3-amino-5-[(trifluoromethyl)sulfanyl]benzoate
• CAS No: 1208080-98-1
• MF: C₁₀H₁₀F₃NO₂S
• MW: 265.252111911774
• CID: 1211615
• PubChem ID: 75406431
• Update Time: 2025-04-20

Ethyl 3-amino-5-[(trifluoromethyl)sulfanyl]benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-amino-5-[(trifluoromethyl)sulfanyl]benzoate
• AKOS017343362
• 1208080-98-1
• Ethyl 3-amino-5-[(trifluoromethyl)sulfanyl] benzoate

• Inchi： 1S/C10H10F3NO2S/c1-2-16-9(15)6-3-7(14)5-8(4-6)17-10(11,12)13/h3-5H,2,14H2,1H3
• InChI Key： IIBXIFKYRKGPSW-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1=CC(=CC(C(=O)OCC)=C1)N

Computed Properties

• Exact Mass: 265.03843422g/mol
• Monoisotopic Mass: 265.03843422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 77.6Ų